Cas no 761-60-4 (Hexadecane,1,1-diethoxy-)

• Product Name: Hexadecane,1,1-diethoxy-
• CAS No: 761-60-4
• MF: C₂₀H₄₂O₂
• MW: 314.546287059784
• MDL: MFCD11554512
• CID: 575149
• PubChem ID: 69801
• Update Time: 2025-07-31

Hexadecane,1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Hexadecane,1,1-diethoxy-
• 1,1-diethoxyhexadecane
• Hexadecanal diethyl acetal
• 761-60-4
• DTXSID5061083
• SCHEMBL6666312
• D93231
• hexadecanal diethylacetal
• YURMTKBNIXEQDJ-UHFFFAOYSA-N
• Hexadecane, 1,1-diethoxy-
• AS-78245

• MDL： MFCD11554512
• Inchi： 1S/C20H42O2/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21-5-2)22-6-3/h20H,4-19H2,1-3H3
• InChI Key： YURMTKBNIXEQDJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCCCCCCCCCC)OCC

Computed Properties

• Exact Mass: 314.31866
• Monoisotopic Mass: 314.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 8.6

Experimental Properties

• Density: 0.846
• Boiling Point: 372.4°C at 760 mmHg
• Flash Point: 76.8°C
• Refractive Index: 1.44
• PSA: 18.46